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Compound of Interest

Compound Name:
1-(4-Chlorophenyl)-2-

methylpyrrole

Cat. No.: B14095675 Get Quote

Executive Summary & Chemical Identity
Context: 1-(4-Chlorophenyl)-2-methylpyrrole is a specialized nitrogen heterocycle often

utilized as a scaffold in medicinal chemistry (e.g., for antifungal or anti-inflammatory agents) or

as a precursor in materials science. Unlike commmodity chemicals, specific toxicological data

for this exact isomer is often sparse.

This guide utilizes Read-Across Methodology, extrapolating safety data from structurally

validated analogs (e.g., 1-(4-chlorophenyl)-2,5-dimethylpyrrole [CAS: 5044-23-5] and 1-(4-

chlorophenyl)pyrrole [CAS: 5044-38-2]) to construct a conservative safety profile.

Chemical Identification
Parameter Detail

Chemical Name 1-(4-Chlorophenyl)-2-methyl-1H-pyrrole

Molecular Formula C₁₁H₁₀ClN

Molecular Weight 191.66 g/mol

Structural Features Electron-rich pyrrole ring fused to a lipophilic 4-
chlorophenyl moiety.

Physical State Solid (likely off-white to tan crystalline powder)
or viscous oil (purity dependent).

Solubility Soluble in DMSO, DCM, Ethyl Acetate; Insoluble
in Water.

Hazard Identification (GHS Classification)
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Note: In the absence of compound-specific in vivo data, the "Precautionary Principle" dictates

classifying based on the most toxic structural analogs.

Predicted GHS Classification
Hazard Class Category Hazard Statement Code

Acute Toxicity (Oral) Cat 4 Harmful if swallowed.
[1][2] H302

Skin
Corrosion/Irritation Cat 2 Causes skin irritation. H315

Serious Eye Damage Cat 1/2A Causes serious eye
damage/irritation. H318/H319

STOT - Single
Exposure Cat 3 May cause respiratory

irritation. H335

Aquatic Toxicity
(Chronic) Cat 2

Toxic to aquatic life
with long lasting
effects.

H411

Toxicological Mechanism (The "Why")
Pyrrole Ring Activation: The electron-rich pyrrole ring is susceptible to oxidative

metabolism (e.g., by CYP450 enzymes), potentially forming reactive electrophilic

intermediates (epoxides or iminium ions) capable of covalent binding to cellular proteins.

Chlorophenyl Lipophilicity: The p-chloro substituent increases lipophilicity (LogP ~3.5–

4.0), facilitating membrane permeability and potential bioaccumulation in lipid-rich tissues.

Halogenated Aromaticity: Chlorinated aromatics are notoriously persistent in aquatic

environments, necessitating strict waste stream segregation.

Exposure Control & Engineering Protocols
Standard laboratory ventilation is insufficient for heated operations. Use the hierarchy of

controls below.

Engineering Controls
Primary: Chemical Fume Hood with face velocity > 0.5 m/s.

Powder Handling: If handling >500mg of solid, use a HEPA-filtered balance enclosure or

static-dissipative powder funnel to prevent aerosolization.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Chlorophenyl_-1H-pyrrole-2_5-dione
https://pubchem.ncbi.nlm.nih.gov/compound/78742
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14095675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


System Integrity: All reactions involving temperatures >50°C must be under inert

atmosphere (N₂ or Ar) to prevent auto-oxidation of the pyrrole ring.

Personal Protective Equipment (PPE) Matrix
Body Part Recommendation Rationale

Hands Double Gloving: Nitrile (Outer)
/ Laminate (Inner)

Pyrroles can permeate
standard nitrile; chlorinated
solvents (often used with this
compound) degrade latex.

Eyes Chemical Splash Goggles

Risk of irreversible corneal
damage (H318) from
crystalline dust or concentrated
solutions.

Respiratory P95/P100 Respirator
Required only if handling
outside a fume hood (e.g., spill
cleanup).

Body Tyvek® Lab Coat
Prevents contamination of
street clothes; standard cotton
may absorb lipophilic solids.

Experimental Workflow & Safety Logic
Diagram 1: Safe Handling & Synthesis Workflow
This workflow enforces safety checkpoints during the synthesis or isolation of the compound.
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Emergency Loop

Start: Reagent Preparation

Weighing (Solid)

Reaction / Synthesis

 Dissolve immediately

Quench / Workup

 Monitor Temp

Spill Detected

Failure

Isolation (Column/Crystallization)

Waste Disposal

 Segregate Solvents

Absorb (Vermiculite)

Click to download full resolution via product page

Caption: Operational workflow emphasizing containment points (Weighing, Quenching) and

waste segregation paths.
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Stability, Reactivity & Storage
Chemical Stability[3][4]

Light Sensitivity: Pyrroles are photosensitive. Store in amber vials wrapped in foil.

Oxidation: Susceptible to auto-oxidation in air, turning dark brown/black (formation of

polypyrroles).

Incompatibilities:

Strong Oxidizers:[3] Vigorous reaction, potential fire.

Strong Acids: Causes polymerization (tar formation).

Storage Protocol (Self-Validating)
Container: Amber glass with PTFE-lined cap.

Environment: Refrigerator (2-8°C) or Freezer (-20°C) for long-term.

Validation: Check appearance monthly. Darkening indicates decomposition/oxidation.

Emergency Response & Toxicology
Diagram 2: Metabolic Activation Pathway (Hypothetical)
Understanding the metabolic fate helps predict toxicity.

1-(4-Cl-Ph)-2-Me-Pyrrole
(Lipophilic) CYP450 Oxidation Pyrrole-2,3-Epoxide

(Reactive Electrophile)

Glutathione Conjugation
(Excretion) Adequate GSH

Protein Adducts
(Cellular Damage)

 GSH Depletion

Click to download full resolution via product page

Caption: Bioactivation pathway showing how oxidative metabolism can lead to reactive

intermediates if Glutathione (GSH) is depleted.

First Aid Measures
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Inhalation: Remove to fresh air. If breathing is difficult, administer oxygen (trained

personnel only).[4] Rationale: Pulmonary irritation from pyrrole vapors.

Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol (increases

transdermal absorption).

Eye Contact: Rinse cautiously with water for 15 minutes.[4] Remove contact lenses.[4][5]

Seek immediate ophthalmological consult.

Ingestion: Rinse mouth. Do NOT induce vomiting (aspiration hazard).

Ecological Impact & Disposal
Halogenated Waste Rule: Due to the Chlorine atom on the phenyl ring, this compound must not

be disposed of in general organic waste. It requires high-temperature incineration (>1100°C) to

prevent the formation of dioxins/furans.

Waste Stream: Halogenated Organic.

Spill Cleanup: Do not wash into drains.[6] Absorb with vermiculite or sand.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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